Cas no 1479358-14-9 (1-[(Oxan-4-yl)methyl]-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-[(Oxan-4-yl)methyl]-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1479358-14-9
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5047431
• Update Time: 2025-05-24

1-[(Oxan-4-yl)methyl]-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-[(oxan-4-yl)methyl]-1H-1,2,3-triazole-4-carbaldehyde
• 1-(oxan-4-ylmethyl)triazole-4-carbaldehyde
• 1-((Tetrahydro-2H-pyran-4-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde
• 1-[(Oxan-4-yl)methyl]-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C9H13N3O2/c13-7-9-6-12(11-10-9)5-8-1-3-14-4-2-8/h6-8H,1-5H2
• InChI Key： GIEDQIFDRJYTIK-UHFFFAOYSA-N
• SMILES： O1CCC(CN2C=C(C=O)N=N2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• XLogP3: 0
• Topological Polar Surface Area: 57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1-[(Oxan-4-yl)methyl]-1H-1,2,3-triazole-4-carbaldehyde

1-[(Oxan-4-yl)methyl]-1H-1,2,3-triazole-4-carbaldehyde: A Comprehensive Overview

The compound 1-[(Oxan-4-yl)methyl]-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1479358-14-9) is a fascinating molecule with a unique structure that combines a triazole ring system with an aldehyde functional group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. In this article, we will delve into the structural features, synthesis methods, and the latest research findings related to this compound.

The molecular structure of 1-[(Oxan-4-yl)methyl]-1H-1,2,3-triazole-4-carbaldehyde is characterized by a 1,2,3-triazole ring fused with an aldehyde group at the 4-position. The triazole ring is a heterocyclic structure that is known for its stability and reactivity in various chemical reactions. The presence of the oxan ring (a six-membered oxygen-containing ring) further enhances the compound's versatility. This combination makes it an attractive candidate for use in drug design and as a building block in organic synthesis.

Recent studies have highlighted the potential of 1H-1,2,3-triazole derivatives in medicinal chemistry. For instance, researchers have explored the use of these compounds as inhibitors of certain enzymes associated with neurodegenerative diseases. The aldehyde group in 1H-1,2,3-triazole derivatives has been shown to play a crucial role in binding to target proteins, making them promising candidates for drug development.

In terms of synthesis, oxan-containing triazole compounds can be prepared through various methods. One common approach involves the click chemistry reaction between azides and alkynes in the presence of copper catalysts. This method is not only efficient but also environmentally friendly. The introduction of the oxan ring can be achieved through subsequent functionalization steps or by incorporating it into the starting materials.

The unique properties of oxan-containing triazole compounds have also made them valuable in materials science. For example, they have been used as precursors for the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials are highly porous and have applications in gas storage, catalysis, and sensing technologies.

Another area where oxan-containing triazole compounds have shown promise is in organic electronics. The triazole ring's ability to act as an electron-deficient heterocycle makes it suitable for use in π-conjugated systems. Researchers have explored their use as components in organic light-emitting diodes (OLEDs) and solar cells.

From an environmental perspective, the synthesis and application of oxan-containing triazole compounds are being optimized to minimize their ecological footprint. Green chemistry principles are increasingly being integrated into their production processes to ensure sustainability.

In conclusion, 1H-1,2,3-triazole derivatives, particularly those containing oxan rings like oxan-containing triazole compounds, are versatile molecules with a wide range of applications across different scientific disciplines. As research continues to uncover their potential uses and optimize their synthesis methods, these compounds are expected to play an even more significant role in advancing modern science and technology.